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Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Silylation is a cornerstone chemical reaction for the protection of protic functional

groups, such as hydroxyls, amines, and carboxylic acids.[1] By replacing an active hydrogen

atom with a silyl group (typically trimethylsilyl, TMS), the resulting silyl ether exhibits increased

stability, reduced polarity, and enhanced volatility, which is particularly useful in multi-step

organic synthesis and for analytical procedures like gas chromatography.[2]

4-(Trimethylsilyl)morpholine (TMSM) is a silylating agent belonging to the silylamine class of

reagents. While not as potent as common silylating agents like N,O-Bis(trimethylsilyl)acetamide

(BSA) or Trimethylsilylimidazole (TMSIM), it serves as a useful reagent for the silylation of

various functional groups under specific conditions.[3] Its unique structure, incorporating the

morpholine moiety—a privileged scaffold in medicinal chemistry—makes it a reagent of interest

in drug discovery and development contexts.[4] These notes provide a detailed overview of the

mechanism, applications, and representative protocols for silylation reactions using TMSM.

Mechanism of Silylation
The silylation of an alcohol with 4-(Trimethylsilyl)morpholine proceeds via a nucleophilic

substitution mechanism. The oxygen atom of the alcohol acts as a nucleophile, attacking the

electrophilic silicon atom of the TMS group. The morpholine moiety functions as a leaving

group. The reaction is typically driven to completion by the formation of a stable silyl ether and

the non-reactive morpholine byproduct. The reaction can be catalyzed by acid or base,

although silylamines can often react under neutral conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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